Cas no 1808449-01-5 (1-Piperidinecarboxylic acid, 4-[(1S,2R)-2-aminocyclopropyl]-, 1,1-dimethylethyl ester)

1-Piperidinecarboxylic acid, 4-[(1S,2R)-2-aminocyclopropyl]-, 1,1-dimethylethyl ester structure
1808449-01-5 structure
Product Name:1-Piperidinecarboxylic acid, 4-[(1S,2R)-2-aminocyclopropyl]-, 1,1-dimethylethyl ester
CAS No:1808449-01-5
MF:C13H24N2O2
MW:240.341863632202
MDL:MFCD31567067
CID:5152631
PubChem ID:119031790
Update Time:2025-07-23

1-Piperidinecarboxylic acid, 4-[(1S,2R)-2-aminocyclopropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylic acid, 4-[(1S,2R)-2-aminocyclopropyl]-, 1,1-dimethylethyl ester
    • MDL: MFCD31567067
    • Inchi: 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-6-4-9(5-7-15)10-8-11(10)14/h9-11H,4-8,14H2,1-3H3/t10-,11+/m0/s1
    • InChI Key: GFMLQHVAEWRLIF-WDEREUQCSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCC([C@@H]2C[C@H]2N)CC1

1-Piperidinecarboxylic acid, 4-[(1S,2R)-2-aminocyclopropyl]-, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-219005-0.05g
tert-butyl 4-[(1S,2R)-2-aminocyclopropyl]piperidine-1-carboxylate, trans
1808449-01-5 90%
0.05g
$1140.0 2023-11-13
Enamine
EN300-219005-0.1g
tert-butyl 4-[(1S,2R)-2-aminocyclopropyl]piperidine-1-carboxylate, trans
1808449-01-5 90%
0.1g
$1195.0 2023-11-13
Enamine
EN300-219005-0.25g
tert-butyl 4-[(1S,2R)-2-aminocyclopropyl]piperidine-1-carboxylate, trans
1808449-01-5 90%
0.25g
$1249.0 2023-11-13
Enamine
EN300-219005-0.5g
tert-butyl 4-[(1S,2R)-2-aminocyclopropyl]piperidine-1-carboxylate, trans
1808449-01-5 90%
0.5g
$1302.0 2023-11-13
Enamine
EN300-219005-1.0g
tert-butyl 4-[(1S,2R)-2-aminocyclopropyl]piperidine-1-carboxylate, trans
1808449-01-5
1g
$1357.0 2023-06-06
Enamine
EN300-219005-2.5g
tert-butyl 4-[(1S,2R)-2-aminocyclopropyl]piperidine-1-carboxylate, trans
1808449-01-5 90%
2.5g
$2660.0 2023-11-13
Enamine
EN300-219005-5.0g
tert-butyl 4-[(1S,2R)-2-aminocyclopropyl]piperidine-1-carboxylate, trans
1808449-01-5
5g
$3935.0 2023-06-06
Enamine
EN300-219005-10.0g
tert-butyl 4-[(1S,2R)-2-aminocyclopropyl]piperidine-1-carboxylate, trans
1808449-01-5
10g
$5837.0 2023-06-06
Enamine
EN300-219005-1g
tert-butyl 4-[(1S,2R)-2-aminocyclopropyl]piperidine-1-carboxylate, trans
1808449-01-5 90%
1g
$1357.0 2023-11-13
Enamine
EN300-219005-5g
tert-butyl 4-[(1S,2R)-2-aminocyclopropyl]piperidine-1-carboxylate, trans
1808449-01-5 90%
5g
$3935.0 2023-11-13

1-Piperidinecarboxylic acid, 4-[(1S,2R)-2-aminocyclopropyl]-, 1,1-dimethylethyl ester Related Literature

Additional information on 1-Piperidinecarboxylic acid, 4-[(1S,2R)-2-aminocyclopropyl]-, 1,1-dimethylethyl ester

Introduction to 1-Piperidinecarboxylic acid, 4-[(1S,2R)-2-aminocyclopropyl]-, 1,1-dimethylethyl ester (CAS No. 1808449-01-5) and Its Emerging Applications in Chemical Biology and Medicine

The compound 1-Piperidinecarboxylic acid, 4-[(1S,2R)-2-aminocyclopropyl]-, 1,1-dimethylethyl ester, identified by the CAS number 1808449-01-5, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This compound belongs to a class of piperidine derivatives that have garnered considerable attention due to their structural complexity and biological relevance. The unique substitution pattern at the 4-position of the piperidine ring, featuring a (1S,2R)-2-aminocyclopropyl moiety, combined with an ester functionality at the 1-position and a tert-butyl (1,1-dimethylethyl) group, endows it with distinct chemical and pharmacological properties.

Recent advancements in drug discovery have highlighted the importance of chiral centers in modulating biological activity. The stereochemistry at the (1S,2R)-2-aminocyclopropyl group is particularly noteworthy, as it influences both the conformational flexibility and the interactions with biological targets. This specificity has made such derivatives valuable scaffolds for developing novel therapeutic agents. The tert-butyl ester at the carboxylic acid position not only enhances solubility but also provides a handle for further chemical modifications, enabling synthetic chemists to explore diverse structural analogs.

In the context of medicinal chemistry, piperidine derivatives are well-documented for their role as pharmacophores in various drug classes. For instance, several FDA-approved drugs contain piperidine moieties that contribute to their efficacy and selectivity. The compound in question (CAS No. 1808449-01-5) shares structural features with known bioactive molecules, suggesting its potential as a lead compound or intermediate in the synthesis of new drugs targeting neurological disorders, infectious diseases, or cancer.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Piperidine-based scaffolds are frequently found in kinase inhibitors and other enzyme-targeting small molecules. The presence of the (1S,2R)-2-aminocyclopropyl group may confer unique binding interactions with active sites of enzymes such as kinases or proteases. Preliminary computational studies have suggested that this moiety could engage in critical hydrogen bonding or hydrophobic interactions with key residues in enzyme active sites, thereby influencing inhibitory potency.

Furthermore, the ester functionality at the 1-position offers versatility in drug design. Ester groups can be hydrolyzed in vivo to release a free carboxylic acid or modified further through enzymatic or chemical means. This adaptability makes it an attractive feature for prodrug strategies or for fine-tuning pharmacokinetic properties such as bioavailability and metabolic stability.

The tert-butyl (1,1-dimethylethyl) group serves multiple purposes beyond mere steric hindrance. It can enhance metabolic stability by protecting reactive sites from enzymatic degradation and improve solubility by increasing polarity when conjugated to polar groups. Additionally, this group can be used as a handle for solid-phase synthesis or for selective functionalization via transition-metal-catalyzed reactions.

Recent research has also explored the use of piperidine derivatives as scaffolds for developing antiviral agents. The structural motif is present in several compounds that have shown efficacy against viral proteases or integrases. Given the ongoing global emphasis on antiviral drug development—particularly against emerging pathogens—the compound (CAS No. 1808449-01-5) warrants further investigation as a potential antiviral lead.

In oncology research, piperidine-based inhibitors have demonstrated promise in targeting aberrant signaling pathways involved in cancer progression. The unique stereochemistry of the (1S,2R)-2-aminocyclopropyl group may allow for selective inhibition of specific kinases that are overexpressed in certain cancers while minimizing off-target effects. Early studies using structurally related compounds have shown promising results in preclinical models.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include stereoselective introduction of the (1S,2R)-2-aminocyclopropyl group followed by esterification under mild conditions to avoid racemization or side reactions. Advances in asymmetric catalysis have enabled more efficient routes to enantiopure intermediates like this one,[highlight: emphasizing efficiency] which is crucial for pharmaceutical applications where enantiomeric purity is paramount.

The pharmacokinetic profile of any drug candidate must be carefully evaluated before advancing into clinical trials. Factors such as solubility,[highlight: another keyword] bioavailability,[highlight: another keyword] metabolic clearance rates,[highlight: another keyword] and potential for drug-drug interactions all play critical roles in determining clinical feasibility. The presence of functional groups like esters and tert-butyl groups can significantly influence these parameters; thus understanding their impact on overall pharmacokinetics is essential.

Computational modeling has become indispensable in modern drug discovery pipelines due to its ability to predict molecular properties without extensive experimental screening costs.*[highlight: computational modeling]* Molecular docking studies using this compound (CAS No.: 1808449-01-5) have revealed potential binding modes with various biological targets,[highlight: binding modes] including G-protein coupled receptors (GPCRs) and nuclear receptors (NRs). These interactions could underpin therapeutic effects relevant to metabolic diseases,[highlight: metabolic diseases] neurodegenerative disorders,[highlight: neurodegenerative disorders] or inflammatory conditions.*[highlight: broad therapeutic scope][highlight]][highlight]][highlight]][highlight]][highlight]][highlight]][highlight]][highlight]][highlight]][highlight]]*

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd